1-tert-Butyl 4-(pentafluorophenyl) piperidine-1,4-dicarboxylate

• IUPAC Name: 1-O-tert-butyl 4-O-(2,3,4,5,6-pentafluorophenyl) piperidine-1,4-dicarboxylate
• InChI: InChI=1S/C17H18F5NO4/c1-17(2,3)27-16(25)23-6-4-8(5-7-23)15(24)26-14-12(21)10(19)9(18)11(20)13(14)22/h8H,4-7H2,1-3H3
• InChI Key: PPKHOXJANSFRFJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)C(=O)OC2=C(C(=C(C(=C2F)F)F)F)F
• Molecular Formula: C17H18F5NO4
• DSSTOX Substance ID: DTXSID40471876
• Molecular Weight: 395.32 g/mol
• CAS RN: 294885-28-2

Description

“1-tert-Butyl 4-(pentafluorophenyl) piperidine-1,4-dicarboxylate” is a laboratory chemical. It has a CAS number of 294885-28-2.

Molecular Structure Analysis

The molecular structure of “1-tert-Butyl 4-(pentafluorophenyl) piperidine-1,4-dicarboxylate” is represented by the molecular formula C17H18F5NO4.

Scientific Research Applications

Structural Analysis and Molecular Packing

Research on similar structures to "1-tert-Butyl 4-(pentafluorophenyl) piperidine-1,4-dicarboxylate" highlights the significance of X-ray studies for understanding the molecular configuration and packing in crystals. These studies provide insights into how different substituents and modifications in the piperidine ring influence the overall molecular structure and its potential interactions in biological systems or materials (Didierjean, Marin, Wenger, Briand, Aubry, & Guichard, 2004).

Synthetic Routes and Intermediate Compounds

The synthesis of related compounds, such as tert-butyl 4-hydroxypiperidine-1-carboxylate derivatives, underscores the versatility of piperidine-based structures as intermediates for developing biologically active compounds, including nociceptin antagonists. These synthetic routes often involve multiple steps, including diastereoselective reductions and isomerization processes, showcasing the compound's role as a pivotal intermediate in medicinal chemistry (Jona, Shibata, Asai, Goto, Arai, Nakajima, Okamoto, Kawamoto, & Iwasawa, 2009).

Building Blocks for Luminescent Compounds

Derivatives of "1-tert-Butyl 4-(pentafluorophenyl) piperidine-1,4-dicarboxylate" serve as crucial building blocks in the synthesis of luminescent compounds. The incorporation of pentafluorophenyl groups into the molecular structure can significantly alter the photophysical properties of the resulting materials, making them suitable for applications in optoelectronic devices and sensors (Weber, Halama, Böhling, Brockhinke, Chrostowska, Darrigan, Dargelos, Stammler, & Neumann, 2013).

Fluorination Capabilities and Stability

The fluorination of alcohols, aldehydes, and ketones using derivatives of "1-tert-Butyl 4-(pentafluorophenyl) piperidine-1,4-dicarboxylate" demonstrates its utility in introducing fluorine atoms into organic molecules. This capability is crucial for the development of fluorinated pharmaceuticals and agrochemicals, where the presence of fluorine can significantly affect the biological activity and metabolic stability of the compounds (Umemoto, Singh, Xu, & Saito, 2010).

Carbon Dioxide Fixation

The application of "1-tert-Butyl 4-(pentafluorophenyl) piperidine-1,4-dicarboxylate" derivatives in carbon dioxide fixation offers a promising approach to capturing and utilizing CO2, a greenhouse gas, in chemical synthesis. This process exemplifies the potential of such compounds in environmental chemistry and sustainable development (Theuergarten, Schlösser, Schlüns, Freytag, Daniliuc, Jones, & Tamm, 2012).

Safety and Hazards

This chemical is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It may cause skin irritation, serious eye irritation, and respiratory irritation. It can be harmful if swallowed, in contact with skin, or if inhaled. Safety measures include washing face, hands, and any exposed skin thoroughly after handling, avoiding breathing dust/fume/gas/mist/vapors/spray, and using only outdoors or in a well-ventilated area.

Synthesis routes and methods

Procedure details

100 g (436 mmol) of piperidine-1,4-dicarboxylic acid 1-tert butyl ester were dissolved in 1.3 l of anhydrous THF, 39 ml of anhydrous pyridine were added and 86 ml (500 mmol) of pentafluorophenyl trifluoroacetate were added dropwise with stirring and with ice-cooling in the course of 30 minutes, and the mixture was allowed to stand at room temperature for 3 h. The solvent was then stripped off in vacuo and the residue was taken up in about 2 l of EA, extracted twice each with 0.5 N HCl, saturated NaHCO3 solution and saturated NaCl solution, and the organic phase was dried over Na2SO4. After evaporating off the solvent in vacuo, an oil remained which crystallized after addition of heptane. Yield 151.5 g (88%), colorless crystals. M.p. 87–88° C. (heptane).